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Compound of Interest

Compound Name: Decyl glucoside

Cat. No.: B130128 Get Quote

In the dynamic landscape of scientific research and drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the proper use of Decyl glucoside, a widely utilized non-ionic

surfactant. By adhering to these procedural steps, you can ensure a secure laboratory

environment and maintain the integrity of your research.

Decyl glucoside, while recognized for its mild and biodegradable properties, is classified as a

hazardous substance by the Occupational Safety and Health Administration (OSHA).[1] It can

cause skin irritation and serious eye damage, and is harmful if swallowed.[1][2][3][4] Therefore,

strict adherence to safety protocols is non-negotiable.

Personal Protective Equipment (PPE) and Hazard
Summary
A foundational aspect of laboratory safety is the consistent and correct use of Personal

Protective Equipment. The following table summarizes the necessary PPE and key hazard

information for handling Decyl glucoside.
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Protective
Equipment

Specification
Hazard
Classification

GHS
Pictogram

Hazard
Statement

Eye/Face

Protection

Chemical safety

glasses or

goggles. A face

shield is

recommended if

splashes are

likely.[4][5]

Serious Eye

Damage/Irritation

, Category 1/2

H318: Causes

serious eye

damage.[2][3][6]

H319: Causes

serious eye

irritation.[4]

Hand Protection

Chemical-

resistant gloves

(e.g., Polyvinyl

alcohol or nitrile

rubber).[7]

Skin

Corrosion/Irritatio

n, Category 1A/2

H314: Causes

severe skin

burns and eye

damage.[3]

H315: Causes

skin irritation.[2]

[4]

Respiratory

Protection

Not typically

required under

normal

conditions of use

with adequate

ventilation. Use

an approved

respirator if

ventilation is

inadequate or if

working with

aerosolized

product.[1][5]

N/A N/A N/A

Protective

Clothing

Lab coat or other

suitable

protective

clothing.[3][6]

N/A N/A N/A
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Oral Hazard N/A

Acute Toxicity

(Oral), Category

4

H302: Harmful if

swallowed.[1]

Operational Protocol: From Receipt to Disposal
This section outlines a step-by-step procedure for the safe handling and disposal of Decyl
glucoside.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from direct sunlight and sources of ignition.[2]

[5]

Keep the container tightly closed when not in use.[2][5]

Store separately from incompatible materials such as strong acids, alkalis, and oxidizing

agents.[3][5][7]

2. Handling and Use:

Always work in a well-ventilated area, such as a chemical fume hood.[2][5]

Don the appropriate PPE as detailed in the table above before handling.[2]

Avoid contact with eyes, skin, and clothing.[1]

Do not eat, drink, or smoke in the area where Decyl glucoside is handled.[1][5]

Wash hands thoroughly after handling.[1][2]

3. Spill Management:

Small Spills:

Stop the leak if it is safe to do so.[1]
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Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[1][5]

Place the contaminated material into a suitable, labeled container for disposal.[1][4]

Clean the spill area thoroughly with water and detergent.[7]

Large Spills:

Evacuate the area and approach the spill from upwind.[1]

Prevent the spill from entering sewers, waterways, or confined areas.[1][3]

Contain the spill using dikes or other appropriate barriers.[3]

Follow the same clean-up procedure as for small spills.[1]

Inform the relevant authorities if the spill has caused environmental pollution.[1]

4. Disposal:

Dispose of waste Decyl glucoside and any contaminated materials through a licensed

waste disposal contractor.[1]

All disposal activities must be in accordance with local, regional, national, and international

regulations.[1][4][6]

Do not reuse empty containers as they may retain product residue and be hazardous.[1]

Emergency Procedures
In the event of an exposure, immediate action is critical. The following diagram illustrates the

appropriate first aid measures.
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Exposure Event

Immediate Actions

First Aid Measures

Medical Attention

Exposure

Eye Contact

Skin Contact

Inhalation

Ingestion

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing. [1, 3]

Wash with plenty of soap and water.
Remove contaminated clothing and wash before reuse. [1, 2]

Move to fresh air.
If breathing is difficult, give oxygen. [2, 5]

Rinse mouth with water.
Do NOT induce vomiting. [2, 5]

Seek immediate medical attention/advice. [1, 2, 3]

If irritation occurs

If symptoms persist

Click to download full resolution via product page

Caption: Emergency first aid procedures for Decyl glucoside exposure.

By integrating these safety and handling protocols into your laboratory's standard operating

procedures, you can mitigate the risks associated with Decyl glucoside and foster a culture of

safety and responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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